2-Methoxy-2-(trimethylsilyl)cyclohexanol

• Molecular Formula: C10H22O2Si
• Molecular Weight: 202.37g/mol
• IUPAC Name: (2R)-2-methoxy-2-trimethylsilylcyclohexan-1-ol
• InChI: InChI=1S/C10H22O2Si/c1-12-10(13(2,3)4)8-6-5-7-9(10)11/h9,11H,5-8H2,1-4H3/t9?,10-/m1/s1
• InChI Key: JOSYMWZCBQOYPQ-QVDQXJPCSA-N
• SMILES: COC1(CCCCC1O)[Si](C)(C)C
• Isomeric SMILES: CO[C@]1(CCCCC1O)[Si](C)(C)C

Description

2-Methoxy-2-(trimethylsilyl)cyclohexanol is a cyclohexanol derivative featuring both methoxy (–OCH₃) and trimethylsilyl (–Si(CH₃)₃) substituents at the 2-position of the cyclohexanol ring. This compound is structurally distinct due to the simultaneous presence of oxygen and silicon-based functional groups, which influence its physicochemical properties and reactivity.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The following table summarizes key structural and molecular differences between 2-Methoxy-2-(trimethylsilyl)cyclohexanol and related compounds:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent Positions	Key Features
2-Methoxy-2-(trimethylsilyl)cyclohexanol	C₁₀H₂₂O₂Si	~214.4 (calculated)	2-position	Methoxy + trimethylsilyl groups
4-[(Trimethylsilyl)oxy]cyclohexanol	C₉H₂₀O₂Si	188.34	4-position	Trimethylsilyl ether group
trans-2-Methoxycyclohexanol	C₇H₁₄O₂	130.19	2-position	Methoxy group only
2-Methylcyclohexanol	C₇H₁₄O	114.19	2-position	Methyl substituent; mixed isomers
2-<(Trimethylsilyl)methyl>-2-cyclohexen-1-ol	C₁₀H₂₀OSi	184.35	2-position	Trimethylsilyl methyl + double bond

Key Observations :

• The trimethylsilyl group increases molecular weight significantly compared to oxygen-only substituents (e.g., methoxy or hydroxyl groups) .
• Substituent position (2 vs. 4) alters steric effects and electronic properties, impacting reactivity .

Physicochemical and Reactivity Comparisons

Solubility and Stability

• Trimethylsilyl Ethers: Compounds like 4-[(trimethylsilyl)oxy]cyclohexanol exhibit enhanced lipophilicity due to the silicon group, improving solubility in non-polar solvents . However, trimethylsilyl groups are sensitive to hydrolysis under acidic or basic conditions .
• Methoxy Derivatives: trans-2-Methoxycyclohexanol is less volatile than cyclohexane but retains moderate polarity, making it suitable for biocatalytic processes .
• Methyl Substituents: 2-Methylcyclohexanol shows incompatibility with strong oxidizing agents, limiting its use in oxidative environments .

Reactivity in Catalytic Systems

• Biocatalysis: Cyclohexanol derivatives with methoxy groups are substrates for microbial oxidation (e.g., P. taiwanensis VLB120), achieving higher yields compared to cyclohexane .